![molecular formula C13H20ClNOS B1681667 SIB 1553A hydrochloride CAS No. 191611-89-9](/img/structure/B1681667.png)
SIB 1553A hydrochloride
Overview
Description
SIB 1553A hydrochloride is a nicotinic acetylcholine receptor (nAChR) agonist . It displays selectivity for β4 subunit-containing receptors . This compound stimulates acetylcholine levels and other neurotransmitters relevant for cognitive processes . It has been shown to improve attention deficits and memory performance in a Parkinson’s disease model .
Molecular Structure Analysis
The molecular formula of SIB 1553A hydrochloride is C13H20ClNOS . The InChI string isInChI=1S/C13H19NOS.ClH/c1-14-9-2-3-11(14)8-10-16-13-6-4-12(15)5-7-13;/h4-7,11,15H,2-3,8-10H2,1H3;1H
. The canonical SMILES string is CN1CCCC1CCSC2=CC=C(C=C2)O.Cl
. Physical And Chemical Properties Analysis
The molecular weight of SIB 1553A hydrochloride is 273.82 g/mol . It is soluble up to 100 mM in water . The compound has 2 hydrogen bond donors and 3 hydrogen bond acceptors . It also has 4 rotatable bonds .Scientific Research Applications
Nicotinic Acetylcholine Receptor Agonist
SIB 1553A hydrochloride is a novel, selective nicotinic acetylcholine receptor (nAChR) agonist . It displays selectivity for receptors containing the β4 subunit .
Cognitive Enhancement
SIB 1553A hydrochloride has been identified as a cognitive enhancer . It has been shown to improve both attention and memory components of a spatial working memory task .
Parkinson’s Disease Research
In the context of Parkinson’s disease research, SIB 1553A hydrochloride has been used to improve attention deficits and memory performance in a Parkinson’s disease model .
Neurotransmitter Stimulation
SIB 1553A hydrochloride stimulates acetylcholine levels and other neurotransmitters relevant for cognitive processes .
Alzheimer’s Disease Research
SIB 1553A hydrochloride enhances cognition and may be useful in the study of Alzheimer’s disease and cognitive impairment .
Selective Neuronal nAChR Ligand
SIB 1553A hydrochloride is also a selective neuronal nAChR ligand . This property makes it a valuable tool in neuroscience research, particularly in studies related to the cholinergic system.
Mechanism of Action
Target of Action
SIB 1553A hydrochloride is a selective agonist for nicotinic acetylcholine receptors (nAChRs) . It displays selectivity for receptors containing the β4 subunit . These receptors play a crucial role in the transmission of signals in the nervous system.
Mode of Action
As an agonist, SIB 1553A hydrochloride binds to its target nAChRs and mimics the action of the natural ligand, acetylcholine . This binding stimulates the receptor, leading to an increase in the levels of acetylcholine and other neurotransmitters relevant for cognitive processes .
Biochemical Pathways
The primary biochemical pathway affected by SIB 1553A hydrochloride is the cholinergic pathway, which involves the neurotransmitter acetylcholine . By acting as an agonist at nAChRs, SIB 1553A hydrochloride can enhance the activity of this pathway, leading to increased levels of acetylcholine and other neurotransmitters .
Result of Action
The activation of nAChRs by SIB 1553A hydrochloride has been associated with improved cognitive performance . Specifically, it has been found to improve attention deficits and memory performance in a Parkinson’s disease model . It has also been suggested to have a predominant effect on attention/working memory processes .
properties
IUPAC Name |
4-[2-(1-methylpyrrolidin-2-yl)ethylsulfanyl]phenol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NOS.ClH/c1-14-9-2-3-11(14)8-10-16-13-6-4-12(15)5-7-13;/h4-7,11,15H,2-3,8-10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJSVKPQKXSMZMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1CCSC2=CC=C(C=C2)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
191611-76-4, 191611-89-9 | |
Record name | SIB 1553A | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0191611764 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | SIB-1553A HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JV7CWP9EAF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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